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Compound of Interest

Compound Name: 2-Chloro-5-iodo-3-methylpyridine

Cat. No.: B1371285

For the medicinal chemist and process scientist, the pyridine scaffold is a cornerstone of
modern drug design. However, the true potential of this heterocycle is unlocked through
precise, predictable, and selective functionalization. 2-Chloro-5-iodo-3-methylpyridine is a
premier example of a strategically designed building block that offers a distinct reactivity
differential between its two halogen atoms. The greater lability of the carbon-iodine bond
compared to the carbon-chlorine bond in palladium-catalyzed cross-coupling reactions
provides a reliable handle for sequential, regioselective synthesis. This guide offers a technical
overview of its properties, synthesis, and core applications, providing field-proven insights into
its use as a versatile intermediate in the development of complex molecules.[1]

Compound Profile and Physicochemical Properties

2-Chloro-5-iodo-3-methylpyridine, also known as 2-Chloro-5-iodo-3-picoline, is a solid,
crystalline compound at room temperature.[2][3] Its structure is primed for synthetic utility,
featuring a pyridine core substituted with a methyl group and two distinct halogen atoms,

setting the stage for selective cross-coupling reactions.

Table 1: Identifiers and Physicochemical Data
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Parameter Value Source(s)
CAS Number 59782-89-7 [31[4]
Molecular Formula CeHsCIIN [3]
Molecular Weight 253.47 g/mol [2][3]
Appearance Yellow to off-white solid [2][5]
Melting Point 58-63 °C [2][5]
Boiling Point 284.1 £ 35.0 °C at 760 mmHg [2]

InChi Key RKRUYZVVYJIPRA- -

UHFFFAOYSA-N
SMILES CC1=CC(I)=CN=C1Cl [6]

Safety, Handling, and Storage

As with any halogenated intermediate, proper handling is paramount. 2-Chloro-5-iodo-3-

methylpyridine is classified as harmful if swallowed and causes serious eye irritation.[7]

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times. Work should be conducted in a well-ventilated fume hood.

Table 2: GHS Hazard Information
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. . Precautionary
Pictogram Signal Word Hazard Statements
Statements

P264: Wash skin
thoroughly after
handling. P270: Do
not eat, drink or
smoke when using
this product. P280:
Wear protective
gloves/eye
protection/face
protection.
H302: Harmful if P301+P317: IF
swallowed. H319: SWALLOWED: Get
Causes serious eye medical help.
irritation. P305+P351+P338: IF
IN EYES: Rinse

cautiously with water

GHSO07 Warning

for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P501: Dispose
of contents/container
to an approved waste

disposal plant.

Data sourced from multiple safety data sheets.[7][8][9][10]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2] The
compound should be protected from light.

Synthesis of the Core Intermediate

The most common and efficient synthesis of 2-Chloro-5-iodo-3-methylpyridine proceeds
from its amino-substituted precursor, 3-Amino-2-chloro-5-methylpyridine, via a Sandmeyer-type
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reaction. This two-stage, one-pot process involves the formation of a diazonium salt followed
by its displacement with iodide.

Workflow for Synthesis

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Diazonium Salt Formation

@—Amino—2—chIoro—5—methylpyridine in conc. HCD

( Sodium Nitrite (NaNO2) in H20 )

Add NaNO: solution dropwise at -15 to -10 °C

Stir at -10 °C for 15 min

lodination

Diazonium Salt Intermediate (Potassium lodide (KI) in Hzo)

Displadement Reaction

v v
—
Add KI solution dr@

A
(Stir at 0 °C (30 min), then warm to RT (3 hD

2-Chloro-5-iodo-3-methylpyridine
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Oxidative
Addition

Ar-Pd(I1)-1(L2)

Catalyst
Regeneration

Reductive
Elimination

(Transmetalation)

Ar-Pd(l1)-C=C-R(L2)

Copper Cycle

Base

Cul, Base

Cu()-C=C-R
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Pd(0)Lz2

Boronate Activation

Ar2-B(OH)2 Base (e.g., KsPOa4)
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Addition

Art-Pd(I1)-X(L2) [Ar2-B(OH)s]~

Catalyst
Regeneration

Transmetalation

Art-Pd(l1)-Ar2(Lz)

Reductive
Elimination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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